Cas no 63213-00-3 (Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-)

• Product Name: Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-
• CAS No: 63213-00-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 528161
• PubChem ID: 182364
• Update Time: 2025-05-23

Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-
• (R)-2',3'-Dihydro-7'-hydroxy-5'-methoxyspiro[2-cyclohexene-1,1'-[1H]inden]-4-one
• 4-hydroxy-6-methoxyspiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one
• Cannabispirenone A
• Cannabispirenone
• BDBM50251242
• 7'-Hydroxy-5'-methoxy-2',3'-dihydrospiro[cyclohex-2-ene-1,1'-inden]-4-one
• CHEMBL4070013
• 63213-00-3
• Spiro(2-cyclohexene-1,1'-(1H)inden)-4-one, 2',3'-dihydro-7'-hydroxy-5'-methoxy-, (S)-
• (-)-Cannabispirenone A
• DTXSID30979230
• 4-hydroxy-6-methoxyspiro(1,2-dihydroindene-3,4'-cyclohex-2-ene)-1'-one

• Inchi： 1S/C15H16O3/c1-18-12-8-10-2-5-15(14(10)13(17)9-12)6-3-11(16)4-7-15/h3,6,8-9,17H,2,4-5,7H2,1H3
• InChI Key： MVYJADZNMQXLJB-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2CCC3(C=CC(CC3)=O)C=21)OC

Computed Properties

• Exact Mass: 244.109944
• Monoisotopic Mass: 244.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Boiling Point: 394.9°Cat760mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.616

Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-

Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-: A Comprehensive Overview

The compound with CAS No. 63213-00-3, commonly referred to as Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-, (1S)-, is a complex organic molecule with intriguing structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique spiro structure and potential bioactive properties. Recent studies have highlighted its role in various applications, from drug discovery to material science.

Spiro compounds are characterized by their spiro junctions, where two rings are connected through a single atom. In this case, the molecule features a spiro connection between a cyclohexene ring and an indenone system. The presence of hydroxyl (-OH) and methoxy (-OCH₃) groups further enhances its chemical diversity and functional versatility. The stereochemistry at the (1S) position adds another layer of complexity, influencing the molecule's physical properties and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including stereo-selective catalytic asymmetric synthesis and direct spirocyclization, to construct the molecule with high precision. These methods not only improve yield but also ensure the correct stereochemistry at the spiro center, which is crucial for its bioactivity.

The structural uniqueness of Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one lies in its ability to adopt multiple conformations due to the flexibility of its rings. This conformational flexibility is pivotal in determining its interactions with biological targets. For instance, molecular docking studies have revealed that the hydroxyl and methoxy groups can engage in hydrogen bonding with key residues in protein binding sites, suggesting potential applications as a lead compound in drug design.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an antioxidant and anti-inflammatory agent. Preclinical studies indicate that it exhibits significant radical scavenging activity and can inhibit pro-inflammatory cytokines in vitro. These findings underscore its potential as a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammation.

Additionally, the compound's electronic properties make it a candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which could be harnessed in devices such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Researchers are actively exploring ways to optimize its electronic characteristics through functionalization and structural modifications.

From a synthetic perspective, the molecule serves as a valuable building block for constructing more complex structures. Its spiro framework can be further functionalized with various substituents to tailor its properties for specific applications. For example, introducing electron-withdrawing or donating groups can modulate its reactivity and electronic behavior.

In conclusion, Spiro[2-cyclohexene-1,1'-[1H]inden]-4-one, with CAS No. 63213-00-3, is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.